2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide

• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 1-[(2-amino-5-phenylthiophene-3-carbonyl)amino]-3-phenylthiourea
• InChI: InChI=1S/C18H16N4OS2/c19-16-14(11-15(25-16)12-7-3-1-4-8-12)17(23)21-22-18(24)20-13-9-5-2-6-10-13/h1-11H,19H2,(H,21,23)(H2,20,22,24)
• InChI Key: VISXYXZEYBAXFT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)N)C(=O)NNC(=S)NC3=CC=CC=C3

Description

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide, also known as ATC or 2-Amino-5-phenylthiocarbonylphenylhydrazine, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide is not fully understood. However, it has been proposed that 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide may exert its anti-tumor and anti-inflammatory activities by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. Inhibition of COX-2 activity by 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide may lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects
2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide can inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and suppress the production of inflammatory cytokines. In vivo studies have shown that 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has several advantages for lab experiments. It is a stable and easily synthesizable compound that can be used as a tool to study the role of thiol groups in enzyme catalysis. However, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has some limitations as well. It is a relatively unknown compound, and its mechanism of action is not fully understood. Additionally, its anti-tumor and anti-inflammatory activities have only been demonstrated in vitro and in animal models, and its efficacy and safety in humans have not been established.

Future Directions

There are several future directions for research on 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide. First, further studies are needed to elucidate the mechanism of action of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide. Second, clinical trials are needed to evaluate the efficacy and safety of 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide in humans. Third, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide can be modified to improve its pharmacological properties, such as its bioavailability and selectivity. Fourth, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide can be used as a lead compound to develop new anti-tumor and anti-inflammatory agents.
Conclusion
In conclusion, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide is needed to fully understand its potential as a tool for medicinal chemistry, biochemistry, and agriculture.

Synthesis Methods

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide is synthesized by the reaction of 2-Amino-5-phenylthiocarbonylphenylhydrazine with phenylisothiocyanate in the presence of a catalyst. The reaction produces 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide as a yellow crystalline solid with a melting point of 220-222°C.

Scientific Research Applications

2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has been found to exhibit anti-tumor and anti-inflammatory activities. In biochemistry, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has been used as a tool to study the role of thiol groups in enzyme catalysis. In agriculture, 2-[(2-amino-5-phenyl-3-thienyl)carbonyl]-N-phenylhydrazinecarbothioamide has been used as a fungicide and herbicide.